Cas no 885953-59-3 ((2-aminocycloheptyl)methanol)

• Product Name: (2-aminocycloheptyl)methanol
• CAS No: 885953-59-3
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5232808
• PubChem ID: 5014553
• Update Time: 2026-03-08

(2-aminocycloheptyl)methanol Chemical and Physical Properties

Names and Identifiers

• Cycloheptanemethanol, 2-amino-
• (2-Aminocycloheptyl)methanol
• (2-aminocycloheptyl)methanol

• Inchi： 1S/C8H17NO/c9-8-5-3-1-2-4-7(8)6-10/h7-8,10H,1-6,9H2
• InChI Key： VMTDISKAQUTKLX-UHFFFAOYSA-N
• SMILES： C1(CO)CCCCCC1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on (2-aminocycloheptyl)methanol

(2-Aminocycloheptyl)methanol (CAS No. 885953-59-3): An Overview of Its Structure, Properties, and Applications in Chemical and Pharmaceutical Research

(2-Aminocycloheptyl)methanol (CAS No. 885953-59-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound is characterized by its cycloheptyl ring and an amino group attached to a methanol moiety, making it a valuable building block for the synthesis of more complex molecules.

The molecular formula of (2-aminocycloheptyl)methanol is C₈H₁₇NO, and its molecular weight is approximately 143.22 g/mol. The compound exhibits a combination of hydrophilic and hydrophobic properties, which makes it suitable for a wide range of chemical reactions and biological studies. The cycloheptyl ring provides structural rigidity, while the amino and hydroxyl groups offer multiple functional sites for chemical modifications.

In terms of physical properties, (2-aminocycloheptyl)methanol is a colorless liquid at room temperature with a characteristic odor. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This solubility profile makes it an ideal candidate for use in solution-phase synthesis and biological assays.

The synthesis of (2-aminocycloheptyl)methanol can be achieved through various methods, including the reduction of the corresponding nitrile or amide compounds. One common approach involves the hydrogenation of 2-cyanocycloheptanone followed by reduction to the primary amine. Another method involves the reaction of cycloheptanone with ammonia or an amine derivative under appropriate conditions to form the desired product. These synthetic routes have been extensively studied and optimized to ensure high yields and purity levels.

In the realm of pharmaceutical research, (2-aminocycloheptyl)methanol has shown promise as a precursor for the development of novel drugs. Its unique structure allows it to serve as a scaffold for the design of compounds with specific biological activities. For instance, recent studies have explored its potential as a lead compound for the development of inhibitors targeting specific enzymes involved in disease pathways. One notable application is in the field of cancer research, where derivatives of (2-aminocycloheptyl)methanol have been investigated for their ability to inhibit key enzymes involved in tumor growth and metastasis.

Beyond its pharmaceutical applications, (2-aminocycloheptyl)methanol has also found use in other areas of chemical research. In materials science, it has been used as a building block for the synthesis of polymers with tailored properties. The presence of both amino and hydroxyl groups allows for the formation of cross-linked networks with enhanced mechanical strength and stability. Additionally, its cycloheptyl ring provides structural diversity that can be exploited to fine-tune the properties of the resulting materials.

In analytical chemistry, (2-aminocycloheptyl)methanol has been employed as a derivatizing agent for improving the detection and quantification of various analytes. Its reactivity with different functional groups enables it to form stable derivatives that can be more easily detected using techniques such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS). This application has proven particularly useful in environmental monitoring and forensic analysis.

The safety profile of (2-aminocycloheptyl)methanol is an important consideration for its use in both laboratory settings and industrial applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound.

In conclusion, (2-aminocycloheptyl)methanol (CAS No. 885953-59-3) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure makes it an attractive candidate for the development of novel drugs, materials, and analytical methods. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge, further solidifying its importance in the scientific community.